Cas no 1017782-79-4 (tert-Butyl 4-(3-Methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate)

• Product Name: tert-Butyl 4-(3-Methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate
• CAS No: 1017782-79-4
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• MDL: MFCD09972251
• CID: 857281
• PubChem ID: 25918710
• Update Time: 2025-10-06

tert-Butyl 4-(3-Methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(4-BOC-PIPERAZINO)-2-NITROANISOLE
• tert-Butyl 4-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate
• tert-Butyl 4-(3-methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate
• 1,1-dimethylethyl 4-[3-(methyloxy)-4-nitrophenyl]-1-piperazinecarboxylate
• 1-benzyl-4-(3-methoxy-4-nitrophenyl)piperazine
• t-Butyl 4-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate
• AKOS005073603
• 1-Piperazinecarboxylic acid, 4-(3-methoxy-4-nitrophenyl)-, 1,1-dimethylethyl ester
• ANJMFNJMNNJGRU-UHFFFAOYSA-N
• DA-48360
• F93014
• 1017782-79-4
• SCHEMBL310369
• DTXSID80649774
• 1-dimethylethyl 4-[3-(methyloxy)-4-nitrophenyl]-1-piperazinecarboxylate
• 4-(3-Methoxy-4-nitrophenyl)piperazine-1-carboxylic acid tert-butyl ester
• J-524614
• CS-0205744
• MB-0728
• MFCD09972251
• tert-Butyl 4-(3-Methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate

• MDL： MFCD09972251
• Inchi： 1S/C16H23N3O5/c1-16(2,3)24-15(20)18-9-7-17(8-10-18)12-5-6-13(19(21)22)14(11-12)23-4/h5-6,11H,7-10H2,1-4H3
• InChI Key： ANJMFNJMNNJGRU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(=C(C=2)OC)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 337.16400
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 87.83000
• LogP: 3.18660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-Butyl 4-(3-Methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate

tert-Butyl 4-(3-Methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate: A Comprehensive Overview

The compound tert-butyl 4-(3-methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate, identified by the CAS number 1017782-79-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a tetrahydro-pyrazine ring system, substituted with a tert-butyl group and a 3-methoxy-4-nitrophenyl group, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions, reductions, and oxidations. The synthesis of tert-butyl 4-(3-methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate involves the strategic use of protecting groups and catalytic systems to ensure high yields and purity. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, making it more sustainable and scalable for industrial applications.

The chemical properties of this compound are influenced by its functional groups, particularly the nitro group and the methoxy group on the aromatic ring. These groups contribute to the compound's reactivity, stability, and solubility in different solvents. The nitro group, being an electron-withdrawing substituent, enhances the electrophilic character of the aromatic ring, making it more susceptible to nucleophilic attacks. On the other hand, the methoxy group introduces electron-donating effects, which can modulate the reactivity of the molecule in various reactions.

In terms of biological activity, tert-butyl 4-(3-methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate has shown promising results in preliminary studies as a potential lead compound for drug development. Its pyrazine ring system is known to exhibit anti-inflammatory, antifungal, and anticancer properties in certain contexts. Recent research has focused on evaluating its ability to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets for developing new anti-inflammatory agents.

The application of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that this compound can bind effectively to certain protein targets, suggesting its potential as a modulator of cellular signaling pathways. Additionally, quantum chemical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more potent derivatives.

From an environmental perspective, the synthesis and application of tert-butyl 4-(3-methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate must adhere to strict sustainability principles. Researchers are actively exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. This includes the use of biodegradable solvents, recyclable catalysts, and atom-efficient reaction pathways.

In conclusion, tert-butyl 4-(3-methoxy-4-nitrophenyl)tetrahydro-1(2H)-pyrazinecarboxylate, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of advanced organic molecules available for scientific research and industrial applications. Its potential as a drug candidate or a building block for more complex molecules continues to be explored through cutting-edge methodologies in synthetic chemistry and pharmacology.